Methyl Pentadecafluoroheptyl Ketone
Overview
Description
Methyl Pentadecafluoroheptyl Ketone (MPFHK) is a synthetic compound that has been used for a variety of purposes, ranging from industrial applications to scientific research. It is a fluorinated ketone that has a unique combination of properties, including low volatility, low toxicity, and high solubility in organic solvents. MPFHK has been used in the production of polymers, as a fuel additive, and as a surfactant. In addition, it has been used in various scientific research applications, such as drug delivery systems, biochemical and physiological studies, and lab experiments. In
Scientific Research Applications
Enzymatic Quantification in Food Chemistry
Methyl ketones, including compounds like Methyl Pentadecafluoroheptyl Ketone, have significant roles in food chemistry. One study details the development of an enzymatic method to quantify methyl ketones, specifically in the context of dry fermented sausages, where they contribute to the cured aroma. This method, involving a reaction catalyzed by NADPH-dependent alcohol dehydrogenase, offers a faster, simpler, and less expensive alternative to gas chromatography for assessing bacterial ketone production (Fadda, Lebert, & Talon, 2002).
Flavor and Fragrance Industry
Methyl ketones play a notable role in the flavor and fragrance industry. For example, in blue cheese, the presence of methyl ketones, including heptanone-2, significantly contributes to its distinct flavor. These ketones are thought to be formed from the fatty acids in the cheese through beta-oxidation (Patton, 1950).
Biofuel and Combustion Studies
Methyl ketones are known for their high octane numbers and low emissions of soot and NOx, making them interesting candidates for biofuels or additives. A study on the combustion kinetics and flame structure of methyl ketones, particularly 2-pentanone, highlights their potential in the field of renewable energy and sustainable fuels (Pieper et al., 2019).
Microbial Production for Industrial Use
There's ongoing research to achieve sustainable production of methyl ketones using microbial biocatalysts. For instance, engineering the fatty acid metabolism of microbes like Pseudomonas taiwanensis VLB120 has shown promise for the industrial production of methyl ketones, which find applications in various industries including pharmacological and agrochemical (Nies et al., 2020).
Dairy Industry Applications
In the dairy industry, methyl ketones, derived from milk fat, are explored for their role in flavor formation. Studies indicate that milk fat can generate a range of methyl ketones, influencing the flavor of dairy products like cheese (Patton & Tharp, 1959).
Chemical Synthesis and Catalysis
Methyl ketones, including this compound, are vital in chemical synthesis and catalysis. For instance, their application in the selectivehydrogenation of α,β-unsaturated ketones to α,β-unsaturated alcohols on gold-supported catalysts is significant in the field of chemistry. This process is important for the development of various industrial chemicals and pharmaceutical intermediates (Milone et al., 2004).
Organic Synthesis Applications
Methyl ketones are used as unique building blocks in organic synthesis. Their distinctive chemical structure enables new chemical reactivity, unlocking various applications in hydrogen borrowing catalysis, aldol addition, and organocatalysis. These applications are crucial in the development of new pharmaceuticals and other organic compounds (Armstrong & Donohoe, 2021).
Biotechnology and Bioengineering
In biotechnology, methyl ketones are explored for their potential in biofuel blending. The oleaginous yeast Yarrowia lipolytica has been metabolically engineered to produce long-chain methyl ketones, demonstrating the feasibility of using yeast as a biocatalyst for sustainable methyl ketone production from renewable sources (Hanko et al., 2018).
Chemical Analysis and Method Development
Methods for the quantitative analysis of methyl ketones in various products, such as dairy products, have been developed. These analytical methods are crucial for understanding the flavor profiles and quality control in food and dairy industries. For example, techniques have been refined for estimating micro amounts of carbonyls, including methyl ketones, in various products (Lawrence, 1965).
properties
IUPAC Name |
3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-pentadecafluorononan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3F15O/c1-2(25)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)24/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFMZSQGESVNRLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3F15O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50504109 | |
Record name | 3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Pentadecafluorononan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50504109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
754-85-8 | |
Record name | 3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Pentadecafluorononan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50504109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl Pentadecafluoroheptyl Ketone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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